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Compound of Interest

Compound Name: 2-Methyl-2-pentenal

CAS No.: 623-36-9

Cat. No.: B1584526

Get Quote

Executive Summary
2-Methyl-2-pentenal (CAS: 623-36-9), an

-unsaturated aldehyde, serves as a critical volatile marker in both plant physiology and food
chemistry.[1][2] While naturally occurring in specific botanical matrices like Camellia sinensis
(tea) and Fragaria (strawberry), its most significant technical relevance lies in its formation as a
secondary oxidation product of polyunsaturated fatty acids (PUFAs).

This guide analyzes the compound's dual nature: as a bioactive plant volatile and as a

predictable marker of lipid degradation (specifically propanal condensation) in thermal

processing. It provides actionable protocols for its isolation and quantification using HS-SPME-

GC-MS.

Part 1: Chemical Identity & Physiochemical
Context[1]
For researchers in drug discovery and flavor chemistry, understanding the electrophilic nature

of 2-Methyl-2-pentenal is vital. Its structure allows it to act as a Michael acceptor, potentially
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interacting with nucleophilic residues in biological systems.

Property Specification Technical Note

IUPAC Name (E)-2-methylpent-2-enal

Often exists as a mixture,

though (E)-isomer

predominates sterically.

CAS Number 623-36-9

Molecular Formula MW: 98.14 g/mol

Odor Threshold ~0.5 - 1.0 ppb (Air)

Characterized by "green,"

"herbal," and "fruity" notes;

pungent at high

concentrations.[2][3]

LogP 1.60
Moderately lipophilic; readily

crosses cellular membranes.

Reactivity High

Susceptible to oxidation (to 2-

methyl-2-pentenoic acid) and

nucleophilic attack (Michael

addition).

Part 2: Natural Occurrence in Flora & Fauna
The occurrence of 2-Methyl-2-pentenal is rarely static; it is typically a dynamic response to

stress, maturation, or thermal processing.

Botanical Sources
Tea (Camellia sinensis):

Context: Found significantly in the volatiles of tea flowers during the blooming stage and in

processed black tea.

Function: Acts as a semiochemical. Research indicates it plays a role in the chemical

ecology of the tea green leafhopper (Empoasca onukii), functioning as a kairomone that

can attract specific pests or predators depending on concentration.
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Strawberry (Fragaria x ananassa):

Context: Contributes to the "green" freshness profile of the fruit.

Mechanism: Generated via the lipoxygenase (LOX) pathway acting on linolenic acid

during fruit ripening or tissue disruption.

Allium Species (Onion, Leek, Chive):

Context: Present in the volatile fraction, particularly after chopping or cooking.

Thermal & Processed Sources (The "Propanal Route")
In food systems, 2-Methyl-2-pentenal is frequently identified not as a direct metabolite, but as

a tertiary oxidation product.

Deep-Fried Oils: It is a marker of thermal degradation of

-3 fatty acids.

Coffee & Roasted Nuts: Formed during the Maillard reaction and lipid degradation at high

roasting temperatures (

C).

Part 3: Mechanistic Formation Pathways
Understanding the formation of 2-Methyl-2-pentenal is critical for controlling its presence in

pharmaceutical formulations or food products. The dominant pathway is the Aldol

Condensation of Propanal.

The Mechanism: Propanal Self-Condensation
Unlike many volatiles formed via direct enzymatic cleavage, 2-Methyl-2-pentenal is often

formed by the dimerization of propanal. Propanal itself is a breakdown product of

hydroperoxides derived from Linolenic acid.

Precursor Generation: Thermal or enzymatic oxidation of Linolenic acid yields Propanal.
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Enolization: Propanal undergoes keto-enol tautomerism.

Nucleophilic Attack: The enolate of one propanal molecule attacks the carbonyl carbon of

another.

Dehydration: The resulting aldol adduct loses water to form the conjugated enal system of 2-
Methyl-2-pentenal.

Visualization: Pathway Logic
The following diagram illustrates the transition from fatty acid precursors to the final aldehyde.
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Click to download full resolution via product page

Figure 1: The formation pathway of 2-Methyl-2-pentenal via lipid oxidation and subsequent

aldol condensation of propanal.

Part 4: Analytical Methodology (HS-SPME-GC-MS)
To detect 2-Methyl-2-pentenal accurately, Headspace Solid-Phase Microextraction (HS-

SPME) is the superior choice over liquid extraction due to the compound's volatility and

susceptibility to artifact formation during solvent concentration.

Protocol: Self-Validating Quantification
Objective: Isolate and quantify 2-Methyl-2-pentenal from a complex matrix (e.g., plant tissue

or oil).

1. Sample Preparation
Matrix Modification: Weigh 2.0 g of sample into a 20 mL headspace vial.

Standard Addition: Add 5 µL of internal standard (e.g., 2-methyl-3-heptanone or deuterated

benzaldehyde) to monitor extraction efficiency.
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Salting Out: Add 1.0 g NaCl and 5 mL saturated NaCl solution. Scientific Rationale: This

increases the ionic strength, driving the hydrophobic organic volatiles into the headspace

(Salting-out effect).

2. SPME Extraction Parameters
Fiber Selection:DVB/CAR/PDMS (Divinylbenzene/Carboxen/Polydimethylsiloxane).

Why? The triple-phase fiber covers the polarity range and molecular weight of small

aldehydes better than pure PDMS.

Incubation: 40°C for 20 minutes (equilibrium).

Extraction: 30 minutes at 40°C with agitation (250 rpm).

3. GC-MS Configuration
Column: DB-Wax (Polar) or equivalent (60m x 0.25mm x 0.25µm).

Why? Polar columns provide better separation of aldehydes from co-eluting hydrocarbons.

Inlet: 250°C, Splitless mode (0.75 min).

Oven Program:

40°C (hold 3 min).

Ramp 5°C/min to 180°C.

Ramp 20°C/min to 240°C (hold 5 min).

MS Detection: Electron Impact (EI) at 70eV. Scan range 35-300 m/z.

Target Ions: Quantify using m/z 98 (Molecular ion) and m/z 69 (Base peak, loss of -CHO).

Analytical Workflow Diagram
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Figure 2: Optimized analytical workflow for the extraction and detection of 2-Methyl-2-
pentenal.
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1584526?utm_src=pdf-custom-synthesis#bc-rfq
https://foodb.ca/compounds/FDB011832
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5853997.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-2-pentenal
https://www.researchgate.net/publication/388425387_Characterization_of_the_volatile_compounds_in_tea_Camellia_sinensis_L_flowers_during_blooming
https://www.benchchem.com/product/b1584526/docs#technical-guide-natural-occurrence-formation-and-analysis-of-2-methyl-2-pentenal
https://www.benchchem.com/product/b1584526/docs#technical-guide-natural-occurrence-formation-and-analysis-of-2-methyl-2-pentenal
https://www.benchchem.com/product/b1584526/docs#technical-guide-natural-occurrence-formation-and-analysis-of-2-methyl-2-pentenal
https://www.benchchem.com/product/b1584526/docs#technical-guide-natural-occurrence-formation-and-analysis-of-2-methyl-2-pentenal
https://www.benchchem.com/product/b1584526?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584526?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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